Cas no 7467-92-7 (6-Quinoxalinol, 1,4-dioxide)

• Product name: 6-Quinoxalinol, 1,4-dioxide
• CAS No: 7467-92-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 979812
• PubChem ID: 135502411

6-Quinoxalinol, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinol, 1,4-dioxide
• NSC400600
• 1,4-dioxoquinoxalin-6-ol
• NSC-400600
• 7467-92-7

• Inchi： InChI=1S/C8H6N2O3/c11-6-1-2-7-8(5-6)10(13)4-3-9(7)12/h1-5,11H
• InChI Key： XHQGGASSODYMIS-UHFFFAOYSA-N
• SMILES： C1=CC2=[N+](C=C[N+](=C2C=C1O)[O-])[O-]

Computed Properties

• Exact Mass: 178.03788
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų
• XLogP3: -1.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• PSA: 60.39